N-{4-[(6-methoxypyridazin-3-yl)sulfamoyl]phenyl}-4-nitrobenzamide

• IUPAC Name: N-[4-[(6-methoxypyridazin-3-yl)sulfamoyl]phenyl]-4-nitrobenzamide
• InChI: InChI=1S/C18H15N5O6S/c1-29-17-11-10-16(20-21-17)22-30(27,28)15-8-4-13(5-9-15)19-18(24)12-2-6-14(7-3-12)23(25)26/h2-11H,1H3,(H,19,24)(H,20,22)
• InChI Key: NBJJQSUGGINBPQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H15N5O6S
• Molecular Weight: 429.4 g/mol

Description

N-{4-[(6-methoxypyridazin-3-yl)sulfamoyl]phenyl}-4-nitrobenzamide is a chemical compound that has garnered significant attention in scientific research due to its potential biological activity and various applications. This compound is characterized by its complex molecular structure, which includes a methoxypyridazinyl group, a sulfamoyl group, and a nitrobenzamide group.

Preparation Methods

The synthesis of N-{4-[(6-methoxypyridazin-3-yl)sulfamoyl]phenyl}-4-nitrobenzamide involves multiple steps and specific reaction conditionsThe reaction conditions often require controlled temperatures, specific solvents, and catalysts to ensure the desired product is obtained with high purity and yield .

Chemical Reactions Analysis

N-{4-[(6-methoxypyridazin-3-yl)sulfamoyl]phenyl}-4-nitrobenzamide undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

This compound has a wide range of applications in scientific research. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology and medicine, it has shown potential as a therapeutic agent due to its biological activity. It is also used in industrial applications, particularly in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-{4-[(6-methoxypyridazin-3-yl)sulfamoyl]phenyl}-4-nitrobenzamide involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to certain enzymes or receptors, thereby modulating their activity. This interaction can lead to various biological effects, depending on the specific target and pathway involved.

Comparison with Similar Compounds

N-{4-[(6-methoxypyridazin-3-yl)sulfamoyl]phenyl}-4-nitrobenzamide can be compared with other similar compounds such as N-[4-(6-methoxypyridazin-3-yl)phenyl]-3-nitrobenzamide and N-(4-(6-methoxypyridazin-3-yl)phenyl)-4-nitrobenzenesulfonamide. These compounds share similar structural features but differ in their specific functional groups, which can lead to variations in their chemical properties and biological activities.